Cas no 105841-29-0 (1-Hexadecanaminium, N,N-diethyl-N-hexadecyl-, nitrate)

• Product Name: 1-Hexadecanaminium, N,N-diethyl-N-hexadecyl-, nitrate
• CAS No: 105841-29-0
• MF: C₃₆H₇₆N₂O₃
• MW: 585.00025177002
• CID: 1168759
• PubChem ID: 71333872
• Update Time: 2025-04-20

1-Hexadecanaminium, N,N-diethyl-N-hexadecyl-, nitrate Chemical and Physical Properties

Names and Identifiers

• 1-Hexadecanaminium, N,N-diethyl-N-hexadecyl-, nitrate
• diethyl(dihexadecyl)azanium,nitrate
• N,N-Diethyl-N-hexadecylhexadecan-1-aminium nitrate
• DTXSID80762058
• 105841-29-0

• Inchi： 1S/C36H76N.NO3/c1-5-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37(7-3,8-4)36-34-32-30-28-26-24-22-20-18-16-14-12-10-6-2;2-1(3)4/h5-36H2,1-4H3;/q+1;-1
• InChI Key： FHYCJCVXLROHOO-UHFFFAOYSA-N
• SMILES： [O-][N+](=O)[O-].[N+](CC)(CC)(CCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 584.58598
• Monoisotopic Mass: 584.58559429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 41
• Rotatable Bond Count: 32
• Complexity: 384
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 66.2